1-Propanone, 1-[4-(phenylamino)-4-piperidinyl]-

• CAS No.: 61087-55-6
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: 1-(4-anilinopiperidin-4-yl)propan-1-one
• InChI: InChI=1S/C14H20N2O/c1-2-13(17)14(8-10-15-11-9-14)16-12-6-4-3-5-7-12/h3-7,15-16H,2,8-11H2,1H3
• InChI Key: CFQDMKNXMQTFCH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(CCNCC1)NC2=CC=CC=C2

Description

1-Propanone, 1-[4-(phenylamino)-4-piperidinyl]- is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 10.2 parts of ethyl 4-(1-oxopropyl)-4-(phenylamino)-1-piperidinecarboxylate, 19.8 parts of potassium hydroxide and 90 parts of 2-propanol is stirred and refluxed for 4 hours. The reaction mixture is evaporated and 200 parts of water are added to the residue. The whole is concentrated to a volume of about 100 parts. The product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated. The residue is purified by column-chromatography over silicagel using a mixture of trichloromethane and 10% of methanol, previously saturated with ammonia, as eluent. The pure fractions are collected and the eluent is evaporated, yielding 1-[4-(phenylamino)-4-piperidinyl]-1-propanone as a residue.